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Compound of Interest

Compound Name: UMB-32

Cat. No.: B15569035

Get Quote

Disclaimer: The information regarding a specific compound designated as "UMB-32" is not

readily available in public chemical databases. While a compound with the abbreviation "UMB"

has been identified, its direct correspondence to "UMB-32" and a specific CAS number could

not be definitively established. This guide compiles the available information on the identified

"UMB" compound and provides a general overview of the synthesis of related chemical

structures. The lack of a specific CAS number significantly limits the retrieval of detailed

experimental protocols, in-depth mechanism of action, and specific signaling pathways.

Compound Identification
Initial searches identified a compound abbreviated as "UMB" with the following characteristics:
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Property Value

Systematic Name
{N}2-methyl-{N}4-(3-oxidanylcyclobutyl)-6-

(phenylmethyl)pyridine-2,4-dicarboxamide

Molecular Formula C₁₉H₂₁N₃O₃

Molecular Weight 339.388 g/mol

CAS Number Not Found

The absence of a CAS (Chemical Abstracts Service) Registry Number, a unique identifier for

chemical substances, presents a significant challenge in sourcing detailed and verified

technical data for this specific molecule.

Synthesis of Related Pyridine-2,4-dicarboxamide
Derivatives
While a specific synthesis protocol for the aforementioned "UMB" compound was not found,

general methods for the synthesis of pyridine-dicarboxamide derivatives are documented.

These approaches can provide a foundational understanding for researchers in drug

development.

One common method involves the reaction of a pyridine-dicarboxylic acid with an appropriate

amine in the presence of a coupling agent. The synthesis of carboxamides of nitrogen-

containing aromatic heterocyclic compounds can also be achieved by reacting the

corresponding N-heterocyclic compounds with formamide in the presence of peroxodisulfuric

acid or a peroxodisulfate[1].

A generalized workflow for the synthesis of such derivatives could be conceptualized as

follows:
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Pyridine-2,4-dicarboxylic acid SOCl₂ or Oxalyl ChlorideActivation Pyridine-2,4-dicarbonyl dichloride

MethylamineAmidation Step 1

4-amino-2-cyclobutanol

Amidation Step 2

~{N}2-methyl-~{N}4-(3-hydroxycyclobutyl)-6-
(phenylmethyl)pyridine-2,4-dicarboxamide

UMB-32 In Vitro Assays
(e.g., Enzyme inhibition, Receptor binding)

Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Mechanism of Action Studies
(e.g., Western blot, qPCR)

In Vivo Models
(e.g., Animal disease models)

Pharmacokinetics &
Pharmacodynamics Clinical Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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